![molecular formula C8H4F3N3O2 B1403090 5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine CAS No. 1186501-72-3](/img/structure/B1403090.png)
5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine
Overview
Description
“5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine” is a chemical compound that belongs to the class of trifluoromethylpyridines . Trifluoromethylpyridines and their derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a pyridine structure in these compounds bestow many of the distinctive physical-chemical properties .
Synthesis Analysis
The synthesis of trifluoromethylpyridines generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine” includes a pyridine ring with a trifluoromethyl group and a nitro group attached to it . The presence of these groups contributes to the unique physicochemical properties of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine” include a molecular weight of 208.095, a density of 1.6±0.1 g/cm3, a boiling point of 345.5±42.0 °C at 760 mmHg, and a melting point of 158ºC .Scientific Research Applications
Agrochemicals
TFMP derivatives are extensively used in the agrochemical industry for the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceuticals
Several TFMP derivatives are used in the pharmaceutical industry . Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Medicine
In the veterinary industry, two products containing the TFMP moiety have been granted market approval . These products are used to treat various conditions in animals.
Synthesis of Crop-Protection Products
Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products .
Development of Fluorinated Organic Chemicals
The development of fluorinated organic chemicals is becoming an increasingly important research topic. In the crop protection industry, more than 50% of the pesticides launched in the last two decades have been fluorinated .
Discovery Chemistry
The effects of fluorine and fluorine-containing moieties on the biological activities and physical properties of compounds have earned fluorine a unique place in the arsenal of the discovery chemist .
Future Directions
Trifluoromethylpyridines and their derivatives, including “5-Nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-B]pyridine”, have a wide range of potential applications in the agrochemical and pharmaceutical industries . It is expected that many novel applications of these compounds will be discovered in the future .
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridines, a group to which this compound belongs, are widely used in the pharmaceutical and agrochemical industries . They are thought to interact with various biological targets due to the unique physicochemical properties of the fluorine atom and the pyridine moiety .
Mode of Action
It’s known that the compound can be used as a matrix for matrix-assisted laser desorption/ionization mass spectrometry imaging (maldi-msi), a technique used for detecting and imaging endogenous metabolites in rat liver and brain tissues
Biochemical Pathways
Its use in maldi-msi suggests that it may interact with various metabolic pathways in the liver and brain tissues .
Pharmacokinetics
The compound’s boiling point is 25523°C , suggesting that it may have good stability and could potentially be well-absorbed and distributed in the body.
Result of Action
Its use in maldi-msi suggests that it may have an effect on the detection and imaging of endogenous metabolites in rat liver and brain tissues .
Action Environment
Its boiling point of 25523°C suggests that it may be stable under a wide range of temperatures.
properties
IUPAC Name |
5-nitro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3N3O2/c9-8(10,11)6-3-13-7-5(6)1-4(2-12-7)14(15)16/h1-3H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAFLUKHMOURLCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1C(=CN2)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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